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Introduction
PK 11195 is a high-affinity antagonist for the Translocator Protein (TSPO), an 18 kDa protein

primarily located on the outer mitochondrial membrane.[1][2] In the central nervous system

(CNS), TSPO is upregulated in activated microglia and macrophages, making it a valuable

biomarker for neuroinflammation.[1][3] In the context of multiple sclerosis (MS), a chronic

inflammatory and neurodegenerative disease of the CNS, PK 11195 has been instrumental in

visualizing and quantifying microglial activation both in preclinical models and in patients.[4][5]

Radiolabeled forms of PK 11195, such as --INVALID-LINK---PK11195 for Positron Emission

Tomography (PET) and --INVALID-LINK---PK11195 for in vitro autoradiography, allow for the

non-invasive imaging and detailed tissue analysis of neuroinflammatory processes central to

MS pathology.[6][7]

These application notes provide an overview of the use of PK 11195 in MS research, including

its mechanism of action, quantitative data from key studies, and detailed experimental

protocols for its application in PET imaging, autoradiography, and in vitro assays.

Mechanism of Action and Signaling Pathway
PK 11195 binds to a hydrophobic pocket formed by the five transmembrane helices of the

TSPO protein.[2] This binding event is associated with the modulation of several cellular

functions, including cholesterol transport into the mitochondria, which is a rate-limiting step in
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steroidogenesis, and the regulation of inflammatory responses in microglia.[1] In MS, the

upregulation of TSPO on activated microglia and infiltrating macrophages in and around

demyelinating lesions allows for targeted imaging with PK 11195.[4] The binding of PK 11195
to TSPO on these cells can influence microglial activation states and the production of

inflammatory mediators.[8][9][10]

Below is a diagram illustrating the proposed signaling pathway of TSPO in microglia and the

role of PK 11195.
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TSPO Signaling in Microglial Activation
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[11C](R)-PK11195 PET Imaging Workflow

Subject Preparation
- Informed Consent

- Medical History
- Neurological Examination

Intravenous (IV) Line Placement

Radiotracer Synthesis
- [11C](R)-PK11195

Radiotracer Injection
- Bolus injection of ~385 MBq

Positioning in PET Scanner

Transmission Scan
(for attenuation correction)

Dynamic PET Scan
- 60-minute acquisition

Arterial Blood Sampling
(for input function)

Image Reconstruction
- Attenuation & scatter correction

Data Analysis
- Kinetic modeling (e.g., Logan plot)

- Calculation of VT and DVR

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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